Ethyl 3-amino-2,6-dichloroisonicotinate

• IUPAC Name: ethyl 3-amino-2,6-dichloropyridine-4-carboxylate
• InChI: InChI=1S/C8H8Cl2N2O2/c1-2-14-8(13)4-3-5(9)12-7(10)6(4)11/h3H,2,11H2,1H3
• InChI Key: ZBHSEGWPJCOBKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC(=C1N)Cl)Cl
• Molecular Formula: C8H8Cl2N2O2
• DSSTOX Substance ID: DTXSID70963451
• Molecular Weight: 235.06 g/mol
• CAS RN: 458543-81-2

Description

Ethyl 3-amino-2,6-dichloroisonicotinate (EDCIN) is an organic compound with the molecular formula C7H7Cl2N2O2. It is a colorless solid that is soluble in water, ethanol, and other organic solvents. EDCIN is an important chemical intermediate used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also a versatile tool for scientific research, as it has a wide range of applications in biochemistry, physiology, and other fields.

Scientific Research Applications

• Chemical Synthesis : A study by Choi, Kucharczyk, and Sofia (1987) detailed a nine-step synthesis of [14C]flupirtine maleate, a process starting with potassium cyanide-14C and 1,3-dibromopropane, and eventually yielding ethyl 2-amino-6-{[(4-fluorophenyl)methyl]amino}-3-pyridinyl-2,6-14C carbamate maleate (Choi, Y., Kucharczyk, N., & Sofia, R., 1987).

• Anticancer Agent Synthesis : Research by Temple, Wheeler, Comber, Elliott, and Montgomery (1983) explored the synthesis of potential anticancer agents using ethyl (6-amino-4-chloro-5-nitropyridin-2-yl)carbamate. They investigated the effects of their synthesized pyridooxazines and pyridothiazines on the proliferation of cultured L1210 cells and their impact on the survival of mice with P388 leukemia (Temple, C., et al., 1983).

• Molecular Characterization Techniques : Vogt, Williams, Johnson, and Copley (2013) conducted a study on polymorphic forms of an investigational pharmaceutical compound, using techniques like capillary powder X-ray diffraction and solid-state nuclear magnetic resonance. This research provides insights into the complex characterization of pharmaceutical compounds (Vogt, F., et al., 2013).

• Photovoltaic Properties : Zeyada, El-Nahass, and El-Shabaan (2016) studied the photovoltaic properties of certain derivatives, focusing on their applications in organic-inorganic photodiode fabrication. This research highlights the potential use of these compounds in the development of new photovoltaic materials (Zeyada, H., El-Nahass, M., & El-Shabaan, M. M., 2016).

• Plant Secondary Metabolite Biosynthesis : Qian, Zhao, Xu, Qian, and Zhong (2006) synthesized novel 2,6-dichloroisonicotinic acid (INA) derivatives and evaluated their potential as elicitors for inducing the biosynthesis of plant secondary metabolites. Their research contributes to the understanding of how synthetic INA analogues can act as elicitors in plant cell cultures (Qian, Z.-G., et al., 2006).

• Corrosion Inhibition : Dohare, Ansari, Quraishi, and Obot (2017) researched pyranpyrazole derivatives as corrosion inhibitors for mild steel, relevant to industrial pickling processes. This study offers insights into the practical applications of these compounds in industrial settings (Dohare, P., et al., 2017).